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Compound of Interest

Compound Name: 5-Bromo-4-fluoroisatoic anhydride

Cat. No.: B1382142

In-depth Technical Guide to 5-Bromo-4-
fluoroisatoic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-4-fluoroisatoic anhydride, also known by its systematic name 6-Bromo-7-fluoro-2H-
3,1-benzoxazine-2,4(1H)-dione, is a halogenated heterocyclic compound. Isatoic anhydrides,
as a class of molecules, are recognized as valuable intermediates in synthetic organic
chemistry, particularly in the field of medicinal chemistry. They serve as versatile precursors for
the synthesis of a wide array of nitrogen-containing heterocycles, including quinazolinones,
benzodiazepines, and other pharmacologically relevant scaffolds. The presence of both a
bromine and a fluorine atom on the benzene ring of 5-Bromo-4-fluoroisatoic anhydride offers
unique opportunities for further chemical modifications and the potential to modulate the
biological activity of its derivatives.

Chemical Structure and Molecular Properties

The chemical structure and key molecular properties of 5-Bromo-4-fluoroisatoic anhydride
are summarized in the table below.
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Property Value Reference

Molecular Formula CsH3BrFNOs [1]

Molecular Weight 260.02 g/mol [1]

CAS Number 1440535-66-9 [1]
Faint orange to faint red

Appearance [1]
powder
6-Bromo-7-fluoro-2H-3,1-
benzoxazine-2,4(1H)-dione, 6-

Synonyms [1]
Bromo-7-fluoro-1H-benzo[d][1]
[2]oxazine-2,4-dione
O=c1[nH]c2cc(F)c(Br)cc2c(=0

SMILES [nH]c2cc(F)c(Br)cc2c(=0) o
ol
InChl=1S/C8H3BrFNO3/c9-4-

InChl 1-3-6(2-5(4)10)11-8(13)14- [1]
7(3)12/h1-2H,(H,11,13)
KSIGHIJQLNMQVPU-

InChlKey [1]
UHFFFAOYSA-N

Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-4-fluoroisatoic

anhydride is not readily available in publicly accessible literature, general methods for the

synthesis of substituted isatoic anhydrides can be adapted. The most common and relevant

synthetic strategies are outlined below.

General Synthetic Pathways for Isatoic Anhydrides

The synthesis of isatoic anhydrides can generally be achieved through several key pathways.

The logical flow for these syntheses is depicted in the following diagram.
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Caption: General synthetic routes to isatoic anhydrides.

Plausible Experimental Protocol for 5-Bromo-4-
fluoroisatoic anhydride

Based on the general method of indole oxidation, a plausible experimental protocol for the
synthesis of 5-Bromo-4-fluoroisatoic anhydride from 5-bromo-4-fluoroindole is detailed
below. Note: This is a generalized procedure and would require optimization for this specific
substrate.

Materials:

5-Bromo-4-fluoroindole

Oxone® (Potassium peroxymonosulfate)

Dimethylformamide (DMF)

Water
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o Ethyl acetate
e Sodium sulfate (anhydrous)
Procedure:

 In a round-bottom flask, dissolve 1 equivalent of 5-bromo-4-fluoroindole in a solvent mixture
of DMF and water (typically a 4:1 ratio).

 To this solution, add 4 equivalents of Oxone® portion-wise while stirring at room
temperature.

» Allow the reaction mixture to stir at room temperature overnight. The progress of the reaction
should be monitored by thin-layer chromatography (TLC).

o Upon completion, dilute the reaction mixture with water and extract the product with ethyl
acetate (3 x volume of the aqueous layer).

o Combine the organic extracts and dry over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the solvent under reduced pressure using a rotary
evaporator.

e The crude product can be purified by crystallization from an appropriate solvent system or by
column chromatography on silica gel.

Applications in Drug Development

Isatoic anhydrides are valuable building blocks in medicinal chemistry due to their ability to
undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse
heterocyclic structures.

The workflow for utilizing 5-Bromo-4-fluoroisatoic anhydride in a drug discovery program can
be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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